Cas no 104613-90-3 (1,4-Butanediamine,2-(fluoro-18F)- (9CI))

• Product Name: 1,4-Butanediamine,2-(fluoro-18F)- (9CI)
• CAS No: 104613-90-3
• MF: C₄H₁₁FN₂
• MW: 106.141944169998
• CID: 177265
• PubChem ID: 147066
• Update Time: 2025-04-19

1,4-Butanediamine,2-(fluoro-18F)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,2-(fluoro-18F)- (9CI)
• 2-fluoroputrescine
• 1,4-Butanediamine, 2-(fluoro-18F)-
• 2-(Fluoro-18F)-1,4-butanediamine
• 2-fluorobutane-1,4-diamine
• 104613-90-3
• AKOS006363813
• DTXSID90909058
• SCHEMBL11702388
• EN300-7009881
• 61591-91-1

• Inchi： 1S/C4H11FN2/c5-4(3-7)1-2-6/h4H,1-3,6-7H2
• InChI Key： UXPDKSJKRZTDJT-UHFFFAOYSA-N
• SMILES： FC(CN)CCN

Computed Properties

• Exact Mass: 106.09073
• Monoisotopic Mass: 106.090627
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: -0.9

Experimental Properties

• Density: 0.985
• Boiling Point: 185.8°Cat760mmHg
• Flash Point: 75.7°C
• Refractive Index: 1.428
• PSA: 52.04